Cas no 1803837-38-8 (4-Acetyl-2-(difluoromethyl)benzo[d]oxazole)
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole
-
- Inchi: 1S/C10H7F2NO2/c1-5(14)6-3-2-4-7-8(6)13-10(15-7)9(11)12/h2-4,9H,1H3
- InChI Key: NCJXYXUINIRKKD-UHFFFAOYSA-N
- SMILES: FC(C1=NC2C(C(C)=O)=CC=CC=2O1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001191-250mg |
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole |
1803837-38-8 | 98% | 250mg |
$5,134.15 | 2022-04-02 | |
| Alichem | A081001191-500mg |
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole |
1803837-38-8 | 98% | 500mg |
$7,032.92 | 2022-04-02 | |
| Alichem | A081001191-1g |
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole |
1803837-38-8 | 98% | 1g |
$11,966.35 | 2022-04-02 |
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole
4-Acetyl-2-(difluoromethyl)benzo[d]oxazole: A Comprehensive Overview
The compound 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole, identified by the CAS number 1803837-38-8, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.
The molecular structure of 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole comprises a benzo[d]oxazole ring system with an acetyl group at the 4-position and a difluoromethyl group at the 2-position. This configuration imparts distinctive electronic and steric properties to the molecule, which are crucial for its interactions with biological targets. The benzo[d]oxazole core is known for its aromaticity and ability to participate in hydrogen bonding, making it a versatile scaffold for drug design.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications.
In terms of pharmacological activity, 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Furthermore, recent studies have explored its potential as a lead compound for developing treatments against neurodegenerative diseases, where oxidative stress plays a pivotal role.
The incorporation of the difluoromethyl group into the molecule introduces additional functionality, enhancing its bioavailability and stability. This modification has been shown to improve the compound's solubility in biological fluids, a critical factor for drug delivery. Moreover, computational studies have revealed that the difluoromethyl group contributes significantly to the molecule's binding affinity with target proteins, further underscoring its potential as a therapeutic agent.
From a materials science perspective, 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole has demonstrated remarkable electronic properties that make it suitable for applications in organic electronics. Its ability to act as an electron-deficient aromatic system renders it useful in designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical integrity.
In conclusion, 4-Acetyl-2-(difluoromethyl)benzo[d]oxazole, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of chemical entities with diverse applications. Its potential in drug discovery and materials science continues to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it is anticipated that new avenues for its utilization will emerge, further solidifying its importance in both academic and industrial settings.
1803837-38-8 (4-Acetyl-2-(difluoromethyl)benzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)